N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[[6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H17F3N4O3/c18-17(19,20)10-5-6-14-22-23-15(24(14)8-10)7-21-16(25)13-9-26-11-3-1-2-4-12(11)27-13/h1-4,10,13H,5-9H2,(H,21,25)
• InChI Key: UQGDJTZIRXPIEA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN=C(N2CC1C(F)(F)F)CNC(=O)C3COC4=CC=CC=C4O3
• Molecular Formula: C17H17F3N4O3
• Molecular Weight: 382.34 g/mol

Description

The compound “N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide” is a heterocyclic compound. It contains a triazole nucleus, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Scientific Research Applications

Anticancer Activity

• Research has shown that derivatives of this compound possess promising anticancer properties. .
• .

Mechanism of Action

Target of Action

Compounds with a similar triazole core have been found to interact with a variety of enzymes and receptors . These interactions can lead to diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

It’s known that triazole compounds can bind in the biological system with a variety of enzymes and receptors . This binding can lead to changes in the function of these targets, resulting in the observed pharmacological effects .

Biochemical Pathways

Given the broad range of pharmacological activities associated with similar triazole compounds, it’s likely that multiple pathways are affected . These could include pathways related to cell growth (in the case of anticancer activity), microbial growth (in the case of antimicrobial activity), pain signaling (in the case of analgesic activity), and inflammation (in the case of anti-inflammatory activity) .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide insights into the compound’s bioavailability and other pharmacokinetic properties .

Result of Action

Based on the pharmacological activities of similar compounds, the effects could include the inhibition of cell growth (in the case of anticancer activity), the killing or inhibition of microbes (in the case of antimicrobial activity), the reduction of pain signals (in the case of analgesic activity), and the reduction of inflammation (in the case of anti-inflammatory activity) .